BE“GHE Foundational & Exploratory

Check Availability & Pricing

Heptatriacontane (CAS 7194-84-5): A
Comprehensive Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Heptatriacontane

Cat. No.: B1583076

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Heptatriacontane (CAS 7194-84-5), a
long-chain aliphatic hydrocarbon. This document consolidates key chemical and physical data,
outlines detailed experimental protocols for its synthesis and analysis, and explores its
potential, though currently under-investigated, biological activities and applications in drug
development.

Core Chemical and Physical Properties

Heptatriacontane is a saturated hydrocarbon with the chemical formula Cs7H7s. Its long, linear
structure imparts specific physical properties, making it a waxy solid at room temperature with

very low solubility in polar solvents.[1]
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Property Value Reference(s)
CAS Number 7194-84-5 [2]
Molecular Formula Cs7H7e [2]
Molecular Weight 521.0 g/mol [2]

White to almost white powder

Appearance [3]
or crystal

Melting Point 77-79 °C [4]

Boiling Point 502.6 °C (estimate) [4]

Solubility Insoluble in water [1114]

IUPAC Name Heptatriacontane [2]
1S/C37H76/c1-3-5-7-9-11-13-
15-17-19-21-23-25-27-29-31-

InChl 33-35-37-36-34-32-30-28-26- [2]
24-22-20-18-16-14-12-10-8-6-
4-2/h3-37H2,1-2H3
PXEZIKSRSYGOED-

InChlKey [2]
UHFFFAOYSA-N
CCcCcccececececcececececececcece

SMILES [2]
CCcccceecececececcececcecce

Synthesis and Purification

High-purity linear alkanes like Heptatriacontane can be synthesized through classic organic

reactions. The Wurtz reaction is a notable method for this purpose.

Experimental Protocol: Synthesis via Wurtz Reaction

The Wurtz reaction couples two alkyl halides in the presence of sodium metal to form a new

carbon-carbon bond, yielding a longer alkane.[3][5] To synthesize Heptatriacontane, a long-

chain alkyl halide would be required. The following is a generalized protocol.
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Materials:

Long-chain alkyl halide (e.g., 1-iodooctadecane)

Sodium metal, finely dispersed

Anhydrous diethyl ether or tetrahydrofuran (THF)

Apparatus for reaction under inert atmosphere (e.g., Schlenk line)
Procedure:

o Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet.

e Under a positive pressure of nitrogen, add finely dispersed sodium metal to the flask
containing anhydrous ether or THF.

e Dissolve the long-chain alkyl halide in anhydrous ether or THF and add it to the dropping
funnel.

» Add the alkyl halide solution dropwise to the stirred suspension of sodium metal at a rate that
maintains a gentle reflux.

 After the addition is complete, continue to reflux the mixture for several hours to ensure the
reaction goes to completion.

o Cool the reaction mixture to room temperature and cautiously quench the excess sodium by
the slow addition of ethanol, followed by water.

o Separate the organic layer, wash it with water and brine, and dry it over anhydrous sodium
sulfate.

» Remove the solvent under reduced pressure to yield the crude Heptatriacontane.
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R-R (Heptatriacontane)

2 R-X (Alkyl Halide)

2 NaX (Sodium Halide)

2 Na (Sodium Metal)
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MTT Assay Workflow

Seed Cells

Treat with Heptatriacontane

Add MTT

Incubate

Solubilize Formazan

Read Absorbance

Analyze Data (IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Heptatriacontane (CAS 7194-84-5): A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583076#heptatriacontane-cas-number-7194-84-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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